Cas no 1807180-38-6 (Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate
• CAS No: 1807180-38-6
• MF: C₁₀H₈Br₂F₂O₃
• MW: 373.973528862
• CID: 4708065
• Update Time: 2025-08-04

Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate

• Inchi： 1S/C10H8Br2F2O3/c1-16-8(15)3-5-2-6(17-10(13)14)4-7(11)9(5)12/h2,4,10H,3H2,1H3
• InChI Key： DVPKFSVUEIDVPU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1CC(=O)OC)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate

Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate (CAS No. 1807180-38-6): A Comprehensive Overview

Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate, identified by its CAS number 1807180-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules characterized by its bromine and fluorine substituents, which contribute to its unique chemical properties and potential applications in drug development.

The structural framework of Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate consists of a phenyl ring modified with bromine atoms at the 2 and 3 positions, and a difluoromethoxy group at the 5 position. Additionally, the presence of an acetic acid ester at the para position to the difluoromethoxy group enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. This particular arrangement of functional groups makes the compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel compounds that incorporate halogen atoms, such as bromine and fluorine, due to their ability to enhance binding affinity and metabolic stability in drug candidates. The 2,3-dibromo-5-(difluoromethoxy)phenylacetate moiety is particularly intriguing because it combines the electron-withdrawing effects of bromine with the electron-donating properties of the difluoromethoxy group, creating a balanced pharmacophore for drug design.

One of the most compelling aspects of Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate is its potential utility in the synthesis of biologically active molecules. Researchers have leveraged this compound to develop novel analogs with enhanced pharmacological properties. For instance, studies have demonstrated that derivatives of this compound exhibit significant activity against various biological targets, including enzymes and receptors involved in cancer metabolism and inflammation.

The< strong>difluoromethoxy group is particularly noteworthy for its role in modulating the electronic properties of the molecule. This substituent can influence both the solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists. Furthermore, the< strong>bromine atoms provide multiple sites for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

Recent advancements in computational chemistry have also highlighted the< strong>Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate as a key intermediate in designing molecules with optimized pharmacokinetic profiles. Molecular modeling studies have shown that this compound can be used to develop drugs with improved binding affinity and reduced off-target effects. These findings are particularly relevant in the context of developing next-generation therapeutics that address unmet medical needs.

The< strong>CAS No. 1807180-38-6 designation ensures that researchers can reliably identify and procure this compound for their studies. The systematic naming convention provides a clear and unambiguous reference to its chemical structure, facilitating collaboration across different research groups and institutions. This level of standardization is crucial for ensuring reproducibility and consistency in scientific research.

In conclusion, Methyl 2,3-dibromo-5-(difluoromethoxy)phenylacetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.